Cas no 18624-44-7 (Iron hydroxide(Fe(OH)2))

Iron hydroxide(Fe(OH)2) structure
Iron hydroxide(Fe(OH)2) structure
Product Name:Iron hydroxide(Fe(OH)2)
CAS No:18624-44-7
MF:FeH4O2
MW:91.8755617141724
CID:123091
PubChem ID:29154
Update Time:2025-04-18

Iron hydroxide(Fe(OH)2) Chemical and Physical Properties

Names and Identifiers

    • Iron hydroxide(Fe(OH)2)
    • dihydroxyiron
    • iron dihydroxide
    • IRON(II)HYDROXIDE
    • FERROUS-HYDROXIDE
    • Iron(II)dihydoxide
    • Iron hydroxide (Fe(OH)2)
    • NS00087416
    • UNII-7JIM5W32UU
    • iron;dihydrate
    • EINECS 242-456-5
    • 18624-44-7
    • NS00085862
    • DTXSID8066393
    • Inchi: 1S/Fe.2H2O/h;2*1H2
    • InChI Key: HDMKAUUMGFGBRJ-UHFFFAOYSA-N
    • SMILES: [Fe].O.O

Computed Properties

  • Exact Mass: 91.956065g/mol
  • Monoisotopic Mass: 91.956065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 2.8
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • Density: 3.400

Iron hydroxide(Fe(OH)2) Security Information

  • Hazardous Material transportation number:1383
  • HazardClass:4.2
  • PackingGroup:I
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